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Compound of Interest

Compound Name: (2-Bromoethoxy)benzene

Cat. No.: B015470 Get Quote

An In-depth Technical Guide to (2-
Bromoethoxy)benzene
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure,

physicochemical properties, and synthesis of (2-Bromoethoxy)benzene, a key intermediate in

various chemical syntheses.

Core Molecular Information
(2-Bromoethoxy)benzene, also known as 1-Bromo-2-phenoxyethane or β-Bromophenetole, is

an aromatic ether with the chemical formula C₈H₉BrO.[1][2][3] Its structure features a benzene

ring linked to a bromoethyl group via an ether linkage.

Molecular Structure
The fundamental structure of (2-Bromoethoxy)benzene is depicted below.

Caption: Molecular Structure of (2-Bromoethoxy)benzene.

Physicochemical Properties
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A summary of the key quantitative data for (2-Bromoethoxy)benzene is presented in the table

below for easy reference and comparison.

Property Value Reference(s)

Molecular Formula C₈H₉BrO [1][2][3]

Molecular Weight 201.06 g/mol [1][2][3][4]

CAS Number 589-10-6 [1][2]

Appearance
Clear colorless liquid after

melting
[5]

Melting Point 31-34 °C (lit.) [5]

Boiling Point 144 °C at 40 mmHg (lit.) [5]

Density 1.45 g/cm³ [5]

Flash Point 150 °F [5]

Refractive Index 1.555-1.557 [5]

Water Solubility Insoluble [5]

Solubility
Soluble in methanol,

chloroform, ethyl acetate
[5]

Experimental Protocols
Synthesis of (2-Bromoethoxy)benzene
A common method for the synthesis of (2-Bromoethoxy)benzene involves the reaction of

phenol with 1,2-dibromoethane in the presence of a base.[5]

Materials:

Phenol

1,2-Dibromoethane

Sodium hydroxide (NaOH)
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Water

Reaction vessel with stirring and heating capabilities

Separatory funnel

Distillation apparatus

Procedure:

Charge the reaction vessel with phenol, 1,2-dibromoethane, and a solution of sodium

hydroxide.

Stir and heat the mixture to 110 °C.

Maintain the reaction at this temperature for approximately 6 hours.

After the reaction is complete, cool the mixture and recover the unreacted 1,2-

dibromoethane.

Wash the remaining mixture with a 5% sodium hydroxide solution, followed by a water wash.

Separate the organic layer using a separatory funnel.

Purify the crude product by vacuum distillation, collecting the fraction at 130-150 °C (6.7

kPa).[5]

The following diagram illustrates the general workflow for the synthesis of (2-
Bromoethoxy)benzene.
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Caption: Synthesis Workflow for (2-Bromoethoxy)benzene.
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Spectroscopic Characterization
The structure of (2-Bromoethoxy)benzene can be confirmed using various spectroscopic

techniques.

Mass Spectrometry (Electron Ionization): The mass spectrum of (2-Bromoethoxy)benzene
shows characteristic fragmentation patterns that can be used for its identification.[1][6]

Infrared (IR) Spectroscopy: The IR spectrum provides information about the functional

groups present in the molecule.[1][7]

Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR spectroscopy can be

used to elucidate the detailed structure and connectivity of the atoms.[6]

Safety and Handling
(2-Bromoethoxy)benzene is classified as an irritant, causing skin, eye, and respiratory system

irritation.[5] It is also harmful if swallowed.[5] Appropriate personal protective equipment,

including gloves and safety glasses, should be worn when handling this compound. All work

should be conducted in a well-ventilated area.[5]

Applications
(2-Bromoethoxy)benzene serves as a valuable intermediate in organic synthesis. It is used in

the preparation of various pharmaceutical compounds, including nefazodone and

phenoxymepidone.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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